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Compound Name: 2-(2-isopropylphenoxy)acetamide

Cat. No.: B4473218

Get Quote

Executive Summary & Compound Profile
2-(2-isopropylphenoxy)acetamide (2-IPPA) acts as a bioactive lead compound characterized

by a lipophilic phenoxy ether tail and a polar acetamide headgroup. While often optimized for

state-dependent inhibition of Nav1.7/Nav1.8 channels in pain management, this scaffold

exhibits inherent promiscuity.

This guide compares 2-IPPA against industry standards Lacosamide (a highly selective Nav

slow-inactivator) and Mexiletine (a Class Ib antiarrhythmic) to benchmark its selectivity window.

Mechanistic Duality (The "Off-Target" Risk)
The core challenge with 2-IPPA is its structural ambivalence:

Primary Utility: Stabilization of the inactivated state of Voltage-Gated Sodium Channels

(Nav).

Major Off-Target Risk: The ortho-isopropyl group mimics the steric bulk found in certain

kinase inhibitors, leading to unintended VEGFr2 inhibition (angiogenesis interference) and

hERG channel blockade (QT prolongation).
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Comparative Analysis: 2-IPPA vs. Alternatives
The following table benchmarks 2-IPPA against established alternatives, highlighting the critical

"Selectivity Ratios" that must be determined during your evaluation.

Feature
2-IPPA (Lead

Candidate)

Lacosamide

(Gold Standard)

Mexiletine

(Reference)

Implication for

2-IPPA

Primary Target

Nav1.7 / Nav1.8

(State-

dependent)

Nav1.3 / Nav1.7

(Slow

Inactivation)

Nav1.5 (Pore

Blocker)

2-IPPA must

demonstrate

>100x selectivity

over Nav1.5 to

avoid cardiac

toxicity.

Key Off-Target VEGFr2 / COX-2

CRMP-2

(Collapsin

Response

Mediator)

hERG Channel

Critical: Check

for anti-

angiogenic

effects (VEGFr) if

developing for

pain.

hERG IC50

Variable

(Scaffold

dependent)

> 3,000 µM (Very

Safe)

~ 5-10 µM

(Moderate Risk)

If 2-IPPA hERG

IC50 < 10 µM,

lead optimization

is required.

Metabolic

Stability

Moderate

(CYP2C9/2D6

liability)

High (Renal

elimination)

Moderate

(CYP2D6)

Assess CYP

inhibition early to

predict drug-drug

interactions.

Cytotoxicity
Potential HepG2

toxicity
Low Low

Phenoxyacetami

des can form

reactive

metabolites;

glutathione

trapping is

recommended.
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Strategic Evaluation Workflow
To objectively evaluate 2-IPPA, you must move beyond simple "binding" assays and use

functional readouts. The following DOT diagram illustrates the "Safety-First" screening

cascade.
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Tier 1: Critical Safety (The 'Kill' Step)

Tier 2: Promiscuity Profiling

Tier 3: Cellular Tox
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Caption: Hierarchical screening cascade prioritizing cardiac safety (hERG/Nav1.5) before

metabolic and kinase off-target profiling.

Detailed Experimental Protocols
These protocols are designed to be self-validating. Each includes a "Quality Control" step that

ensures the assay is functioning correctly before you interpret the data for 2-IPPA.

Protocol A: Automated Patch Clamp for hERG Liability
(Cardiotoxicity)
Rationale: The phenoxy moiety in 2-IPPA can π-stack with aromatic residues in the hERG pore

(Y652/F656), posing a QT prolongation risk.

Materials:

CHO-hERG stable cell line.

Positive Control: E-4031 (Known hERG blocker).

Negative Control: 0.1% DMSO Vehicle.

Platform: QPatch or Patchliner (Automated Electrophysiology).

Workflow:

Cell Prep: Harvest CHO-hERG cells at 70-80% confluence. Resuspend in extracellular

solution (NaCl 140mM, KCl 4mM, CaCl2 2mM, MgCl2 1mM, HEPES 10mM, Glucose 5mM,

pH 7.4).

Seal Formation: Establish GΩ seals (>200 MΩ).

Voltage Protocol: Hold at -80 mV. Depolarize to +20 mV for 2s (activation), then repolarize to

-50 mV for 2s (tail current measurement).

Application: Apply 2-IPPA in ascending concentrations (0.1, 1, 10, 30 µM). Allow 5 minutes

per concentration for steady-state block.
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Analysis: Measure peak tail current amplitude at -50 mV.

Self-Validation Criteria:

Run Validity: The E-4031 control (100 nM) must inhibit tail current by >95%.

Seal Quality: Reject any cell where Series Resistance (Rs) > 10 MΩ or changes by >20%

during the run.

Protocol B: Kinase Selectivity Profiling (VEGFr Counter-
Screen)
Rationale: To ensure 2-IPPA acts as an analgesic (Nav blocker) and not an unwanted anti-

angiogenic agent, you must quantify its affinity for VEGFr2.

Method: ADP-Glo™ Kinase Assay (Promega).

Workflow:

Reaction Mix: Combine Recombinant VEGFr2 (KDR) kinase (5 ng/well), Poly(Glu,Tyr)

substrate, and ATP (10 µM) in kinase buffer.

Compound Addition: Add 2-IPPA (10 µM screening dose). Incubate at Room Temp for 60

min.

ADP Detection: Add ADP-Glo™ Reagent (stops reaction, depletes ATP). Incubate 40 min.

Detection: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).

Measure Luminescence.

Data Interpretation:

Calculate % Inhibition:

Threshold: If inhibition at 10 µM is >50%, 2-IPPA has significant kinase liability.

Mechanistic Context: Why 2-IPPA?
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Understanding the structure-activity relationship (SAR) helps predict untested off-targets.
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Caption: Structural dissection of 2-IPPA showing how specific chemical moieties drive both

therapeutic efficacy and off-target toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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